
AZD2906 in DMSO: Technical Support &
Resource Center

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AZD2906

Cat. No.: B1666212 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information for the effective handling and use of AZD2906 in

Dimethyl Sulfoxide (DMSO). Below you will find troubleshooting guides, frequently asked

questions, experimental protocols, and key data presented in a clear and accessible format.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing stock solutions of AZD2906 for in vitro

studies?

A1: For in vitro applications, it is recommended to use 100% anhydrous, high-purity DMSO to

prepare stock solutions of AZD2906.

Q2: What are the recommended storage conditions and duration for AZD2906 stock solutions

in DMSO?

A2: AZD2906 stock solutions in DMSO can be stored at -80°C for up to 6 months or at -20°C

for up to 1 month. To maintain the integrity of the compound, it is advisable to aliquot the stock

solution into single-use vials to avoid repeated freeze-thaw cycles.

Q3: My AZD2906 powder is not dissolving completely in DMSO. What should I do?

A3: If you encounter solubility issues, you can employ gentle heating (e.g., in a 37°C water

bath) or sonication to facilitate the dissolution of AZD2906 in DMSO. It is also crucial to use
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fresh, anhydrous DMSO, as the solvent is hygroscopic and absorbed water can reduce its

solvating power.

Q4: Can I use a DMSO stock solution of AZD2906 for in vivo animal studies?

A4: Yes, a DMSO stock solution can be used as a starting point for preparing formulations for

in vivo studies. However, the final solution for administration typically involves co-solvents to

ensure biocompatibility and maintain solubility upon injection. A common formulation involves a

10% DMSO stock solution further diluted with agents like PEG300, Tween-80, and saline.

Q5: What is the mechanism of action of AZD2906?

A5: AZD2906 is a potent and selective full agonist of the glucocorticoid receptor (GR).[1] Upon

binding, it activates the receptor, leading to the modulation of gene expression.
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Problem Potential Cause Recommended Solution

Compound (powder) does not

fully dissolve in DMSO.

1. Insufficient mixing.2. Low

temperature.3. DMSO has

absorbed water

(hygroscopic).4. Concentration

exceeds solubility limit.

1. Vortex the solution

vigorously for 2-5 minutes.2.

Gently warm the solution in a

37°C water bath for 10-15

minutes.3. Use a fresh,

unopened bottle of anhydrous,

high-purity DMSO.4. Prepare a

more dilute stock solution.

Previously clear DMSO stock

solution now shows

crystals/precipitate.

1. Temperature fluctuations

during storage.2. Evaporation

of DMSO, leading to increased

concentration.

1. Warm the solution at 37°C

and vortex or sonicate until the

crystals redissolve before

use.2. Ensure vials are tightly

sealed to prevent solvent

evaporation.

Precipitation occurs when

diluting the DMSO stock into

aqueous media (e.g., cell

culture medium, PBS).

1. Rapid change in solvent

polarity ("salting out").2. Final

DMSO concentration is too low

to maintain solubility.

1. Perform serial dilutions of

the DMSO stock in the

aqueous buffer to minimize the

polarity shock.2. Ensure the

final DMSO concentration is

sufficient to keep the

compound in solution, while

remaining non-toxic to cells

(typically ≤ 0.5%).

Quantitative Data Summary
Table 1: Solubility and Storage of AZD2906 in DMSO
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Parameter Value Notes

Solubility in DMSO 125 mg/mL (271.44 mM)

Ultrasonic assistance may be

required. Use of fresh,

anhydrous DMSO is critical as

it is hygroscopic.

Storage of Stock Solution
-80°C for up to 6 months-20°C

for up to 1 month

Aliquot to avoid repeated

freeze-thaw cycles.

Storage of Powder -20°C for up to 3 years

Experimental Protocols
Protocol: Preparation of a 10 mM AZD2906 Stock
Solution in DMSO
Materials:

AZD2906 powder (Molecular Weight: 460.50 g/mol )

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

Water bath sonicator (optional)

Water bath at 37°C (optional)

Procedure:

Preparation: Allow the vial containing AZD2906 powder and the bottle of anhydrous DMSO

to equilibrate to room temperature.
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Calculation: To prepare a 10 mM stock solution, you will need 4.605 mg of AZD2906 per 1

mL of DMSO. Adjust the amounts as needed for your desired volume.

Weighing: Carefully weigh the required amount of AZD2906 powder and transfer it to a

sterile vial.

Solvent Addition: Using a calibrated pipette, add the calculated volume of anhydrous DMSO

to the vial containing the AZD2906 powder.

Dissolution:

Tightly cap the vial and vortex the solution vigorously for 2-5 minutes.

Visually inspect the solution against a light source to ensure there are no undissolved

particles.

If particles remain, place the vial in a water bath sonicator for 15-30 minutes.

Alternatively, or in addition to sonication, place the vial in a 37°C water bath for 10-15

minutes, with intermittent vortexing.

Final Inspection & Storage: Once the solution is clear, it is ready for use. For storage, aliquot

the stock solution into single-use, tightly sealed vials and store at -20°C for short-term (up to

1 month) or -80°C for long-term (up to 6 months) storage.
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Experimental workflow for preparing an AZD2906 stock solution in DMSO.
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Signaling Pathway
AZD2906 functions as a selective glucocorticoid receptor (GR) agonist. In its inactive state, the

GR resides in the cytoplasm as part of a multiprotein complex. Upon binding of AZD2906, the

receptor undergoes a conformational change, dissociates from the complex, dimerizes, and

translocates to the nucleus. Inside the nucleus, the AZD2906-GR complex binds to specific

DNA sequences known as glucocorticoid response elements (GREs) in the promoter regions of

target genes. This interaction modulates the transcription of these genes, leading to the

physiological effects of the compound.
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Simplified signaling pathway of AZD2906 via the glucocorticoid receptor (GR).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

To cite this document: BenchChem. [AZD2906 in DMSO: Technical Support & Resource
Center]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666212#azd2906-solubility-and-stability-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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